3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C28H32N4O3S2
• Molecular Weight: 536.7 g/mol
• IUPAC Name: (5Z)-3-[(4-methoxyphenyl)methyl]-5-[[2-(octylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H32N4O3S2/c1-3-4-5-6-7-9-16-29-25-22(26(33)31-17-10-8-11-24(31)30-25)18-23-27(34)32(28(36)37-23)19-20-12-14-21(35-2)15-13-20/h8,10-15,17-18,29H,3-7,9,16,19H2,1-2H3/b23-18-
• InChI Key: UBKKSCZJYACUNB-NKFKGCMQSA-N
• Isomeric SMILES: CCCCCCCCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC
• Canonical SMILES: CCCCCCCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC

Description

The compound 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as the "target compound") is a heterocyclic derivative featuring a pyrido[1,2-a]pyrimidinone core fused with a substituted thiazolidinone moiety. Key structural elements include:

• A 4-methoxybenzyl group at the 3-position of the thiazolidinone ring, providing electron-donating properties.
• An octylamino substituent at the 2-position of the pyrido[1,2-a]pyrimidinone, enhancing lipophilicity and membrane permeability.

This compound is part of a broader class of thiazolidinone derivatives studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antidiabetic effects .

Preparation Methods

The synthesis of 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps, starting from readily available starting materialsThe final step involves the attachment of the methoxybenzyl and octylamino substituents under specific reaction conditions .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl groups can be reduced to alcohols using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents and conditions used in these reactions include organic solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It has potential as a bioactive molecule with applications in drug discovery and development.

Medicine: It may exhibit pharmacological properties, making it a candidate for the development of new therapeutic agents.

Industry: It can be used in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Physicochemical Properties

The target compound’s structural analogs differ primarily in substituents on the thiazolidinone and pyrido-pyrimidinone moieties. These variations influence physicochemical properties such as solubility, lipophilicity (logP), and steric hindrance. Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison

Compound ID/Name	R1 (Thiazolidinone Substituent)	R2 (Amino Substituent)	Molecular Weight	Key Properties/Inferences
Target Compound	4-Methoxybenzyl	Octylamino	494.6	High lipophilicity (logP ~5.2*), membrane penetration potential
3-{(Z)-[3-(4-Methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(morpholin-4-yl)-4H-pyrido[1,2-a]pyrimidin-4-one (STK876685)	4-Methoxybenzyl	Morpholin-4-yl	494.6	Increased polarity due to morpholine; logP ~3.8*
BH30059 (CAS 500107-11-9)	4-Methoxybenzyl	2,6-Dimethylmorpholin-4-yl	536.67	Steric hindrance from dimethylmorpholine; moderate solubility
3-[(Z)-(3-Benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(ethylamino)-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 383904-28-7)	Benzyl	Ethylamino	~480 (estimated)	Lower lipophilicity (logP ~4.1*) due to shorter ethyl chain
2-(Allylamino)-3-{(Z)-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (CAS 488087-13-4)	1,3-Benzodioxol-5-ylmethyl	Allylamino	~530 (estimated)	Benzodioxole may enhance metabolic stability; logP ~4.9*

Challenges and Limitations

• Analogs with morpholine (e.g., STK876685) may offer better pharmacokinetics .
• Synthetic Complexity: Introducing the 4-methoxybenzyl group requires precise control to avoid side reactions, as noted in ’s synthesis protocols .

Biological Activity

The compound 3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-2-(octylamino)-4H-pyrido[1,2-a]pyrimidin-4-one is a complex heterocyclic compound that integrates various pharmacologically relevant moieties. Its structure combines elements known for their biological activities, particularly in medicinal chemistry. This article explores the biological activity associated with this compound, focusing on its potential therapeutic applications and mechanisms of action.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{24}N_{4}O_{4}S_{2}$. The compound features a thiazolidinone ring and a pyrido-pyrimidine structure, both of which are known to exhibit diverse biological properties.

Antioxidant Activity

Recent studies have highlighted the antioxidant potential of thiazolidinone derivatives. The incorporation of substituents such as the 4-methoxybenzyl group enhances the radical scavenging activity. For instance, compounds with similar structures have demonstrated significant inhibition of lipid peroxidation, indicating their role as effective antioxidants. The mechanism involves hydrogen bonding interactions with key amino acids in antioxidant enzymes, enhancing their activity against oxidative stress .

Anticancer Properties

Thiazolidinone derivatives have been investigated for their anticancer properties. The structural modifications in compounds like the one allow for interactions with various cellular targets involved in cancer progression. Preliminary studies suggest that such compounds can induce apoptosis in cancer cells through the modulation of signaling pathways associated with cell survival and proliferation .

Antimicrobial Activity

The presence of the thiazolidinone moiety is associated with antimicrobial properties. Research indicates that derivatives of thiazolidinones exhibit activity against a range of pathogens, including bacteria and fungi. This is attributed to their ability to disrupt microbial cell walls or inhibit critical metabolic pathways within microbes .

The biological activities of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : Compounds similar to this one have been shown to inhibit key enzymes involved in disease processes, such as monoamine oxidase (MAO), which is relevant in neurodegenerative diseases.
• Cell Signaling Modulation : The compound may affect signaling pathways related to inflammation and cell survival, potentially leading to reduced tumor growth and enhanced apoptosis in cancer cells.
• Radical Scavenging : The antioxidant properties are likely due to the ability of the compound to donate electrons and neutralize free radicals, thus protecting cells from oxidative damage.

Case Studies and Research Findings

A review on thiazolidinone derivatives detailed various studies showcasing their broad-spectrum biological activities:

Activity	Compound	EC50 Value	Reference
Antioxidant	3-(pyridin-2-yl)-thiazolidinone	0.565 mM	Carraro Junior et al.
Anticancer	Various thiazolidinones	IC50 values vary	Literature Review
Antimicrobial	Thiazolidinone derivatives	Varies by strain	Literature Review